Cas no 1359702-31-0 (2-benzyl-2,8-diazaspiro[4.5]decane;hydrochloride)

• Product Name: 2-benzyl-2,8-diazaspiro[4.5]decane;hydrochloride
• CAS No: 1359702-31-0
• MF: C₁₅H₂₃ClN₂
• MW: 266.809522867203
• CID: 2140539
• Update Time: 2025-05-20

2-benzyl-2,8-diazaspiro[4.5]decane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-2,8-diazaspiro[4.5]decane hydrochloride
• 2-benzyl-2,8-diazaspiro[4.5]decane;hydrochloride

• Inchi： 1S/C15H22N2.ClH/c1-2-4-14(5-3-1)12-17-11-8-15(13-17)6-9-16-10-7-15;/h1-5,16H,6-13H2;1H
• InChI Key： IOALIHFQCGAJEM-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2C=CC=CC=2)CCC2(CCNCC2)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 239
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2-benzyl-2,8-diazaspiro[4.5]decane;hydrochloride

Professional Introduction to 2-benzyl-2,8-diazaspiro[4.5]decane;hydrochloride (CAS No. 1359702-31-0)

The compound 2-benzyl-2,8-diazaspiro[4.5]decane;hydrochloride, identified by the CAS number 1359702-31-0, represents a significant advancement in the field of pharmaceutical chemistry. This spirocyclic diamine derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further research and development.

In recent years, the exploration of spirocyclic compounds has expanded significantly, with a particular focus on their potential as pharmacological agents. The spiro structure in 2-benzyl-2,8-diazaspiro[4.5]decane;hydrochloride contributes to its stability and flexibility, allowing for diverse interactions with biological targets. This compound has been studied for its potential applications in treating various neurological and inflammatory disorders.

The benzyl group in the molecular structure plays a crucial role in modulating the compound's pharmacokinetic profile. It enhances binding affinity and metabolic stability, which are essential factors for drug efficacy. Additionally, the presence of two nitrogen atoms in the spirocyclic framework suggests possible interactions with enzymes and receptors involved in neurotransmitter pathways.

Recent studies have highlighted the compound's potential as an antagonist for certain ion channels, particularly those involved in pain perception and neuroprotection. The hydrochloride salt form has been found to improve oral bioavailability, making it a more practical candidate for therapeutic use compared to its free base form. This has opened up new avenues for investigating its efficacy in preclinical models.

The synthesis of 2-benzyl-2,8-diazaspiro[4.5]decane;hydrochloride involves multi-step organic reactions, including cyclization and functional group transformations. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The hydrochloride salt is particularly favored due to its crystalline structure and ease of formulation into solid dosage forms.

One of the most intriguing aspects of this compound is its potential role in modulating inflammatory responses. Preclinical data suggests that it may interact with cytokine pathways and reduce inflammation without significant side effects. This makes it a promising candidate for developing novel anti-inflammatory therapies.

The compound's structural uniqueness also allows for modifications that could enhance its therapeutic profile further. Researchers are exploring derivatives with altered substituents to optimize binding affinity and reduce potential toxicity. These modifications aim to improve patient compliance and treatment outcomes.

In conclusion, 2-benzyl-2,8-diazaspiro[4.5]decane;hydrochloride (CAS No. 1359702-31-0) is a structurally fascinating and biologically active compound with significant potential in pharmaceutical applications. Its unique spirocyclic framework, combined with the hydrochloride salt form's enhanced solubility, positions it as a valuable asset in drug discovery efforts aimed at treating neurological and inflammatory disorders.